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This guide provides advanced users with troubleshooting steps and answers to frequently

asked questions regarding complex functionalities within the Savvy platform.

FAQ 1: Automating Data Processing with the Savvy
API
Question: My lab generates hundreds of data plates daily. How can I use the Savvy API to

create an automated workflow that ingests, processes, and generates a quality control (QC)

report for each plate without manual intervention?

Answer: You can leverage the Savvy Python API to script a complete, end-to-end data

processing pipeline. This involves authenticating your script, listening for new data files in a

designated directory, and then sequentially calling Savvy's processing, analysis, and reporting

modules.

The key steps for automation are:

Authentication: Securely connect to the Savvy API using your unique API key.

File Listener: Use a script to monitor a network directory where your instruments deposit raw

data files (e.g., .csv, .xml).

Data Ingestion: When a new file is detected, use the savvy.data.ingest() function to upload it

to a specific project and associate it with the correct experimental protocol.
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Trigger Processing: Once ingested, call the savvy.analysis.run_pipeline() function,

specifying the ID of your predefined processing pipeline (e.g., 'PIPELINE-HTS-

NORMALIZATION-V1').

Conditional QC Check: The pipeline should include a QC step. The API will return a status

object. Your script can check this object for QC flags (e.g., qc_passed: false).

Report Generation: If QC passes, your script can proceed to call

savvy.reporting.generate_summary(). If it fails, the script can be programmed to move the

data to a quarantine folder and notify a user via email.

Below is a diagram illustrating this automated workflow.
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Automated Python Script

1. Ingest Raw Data
savvy.data.ingest()

2. Run Analysis Pipeline
savvy.analysis.run_pipeline()

3. QC Check

4a. Generate Report
savvy.reporting.generate_summary()

 Passed

4b. Quarantine Data & Notify
savvy.utils.notify()

 Failed

Results on
Savvy Dashboard

Instrument Output
(Network Drive)

Click to download full resolution via product page

Automated data processing workflow via the Savvy API.
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FAQ 2: Troubleshooting Dose-Response Curve
Fitting Errors
Question: I am analyzing a new compound series, but the standard 'log(inhibitor) vs. response'

model in Savvy is consistently failing to fit the dose-response curves, producing high R² values

but nonsensical IC50s. What advanced settings can I use to fix this?

Answer: This issue often arises when the pharmacological behavior of a compound doesn't

match the assumptions of the standard four-parameter logistic (4PL) model. Savvy provides

advanced curve fitting options to handle such cases.

Troubleshooting Steps:

Inspect Raw Data: First, visually inspect the raw data plots for outliers, high variance

between replicates, or incomplete curves (e.g., the response does not plateau).

Change the Model: The standard 4PL model is symmetrical. If your data shows asymmetry,

try a five-parameter logistic (5PL) model which adds an asymmetry parameter.

Constrain Parameters: If the curve fit is failing because of a poor top or bottom plateau, you

can manually constrain these parameters. For example, in an inhibition assay, you can

constrain the Bottom parameter to be greater than or equal to 0 and the Top parameter to be

less than or equal to 100.

Review Weighting: By default, Savvy uses uniform weighting. If you observe that the

variance of your data points increases with the response level (heteroscedasticity), apply a

weighting method like 1/Y² to give more weight to the data points with lower variance.

The table below shows a hypothetical comparison of fitting models for a problematic dataset.
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Fitting
Model

Paramete
rs
Constrain
ed

Weightin
g

AIC R² IC50 (nM) Comment

4PL

(Standard)
None Uniform 112.5 0.98 > 10,000

Fails to

converge

on a valid

IC50.

4PL

(Constrain

ed)

Bottom >=

0
Uniform 105.1 0.99 152.3

Improved

fit by

setting a

logical

floor.

5PL

(Constrain

ed)

Bottom >=

0
1/Y² 98.7 0.99 128.9

Best fit;

accounts

for

asymmetry

and

variance.

Use the following workflow to diagnose and resolve your curve fitting issues.
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Curve Fit Fails

Visually Inspect Raw Data Plot

Data Quality Issue?
(e.g., outliers, high variance)

Flag Data for Re-assay

 Yes

Select Alternative Model (e.g., 5PL)

 No

Fit Converges?

Constrain Parameters
(e.g., Top=100, Bottom=0)

 No

Fit Successful

 YesFit Converges?

Apply Weighting (e.g., 1/Y²)

 No

 Yes

Consult Statistician

Click to download full resolution via product page

Troubleshooting workflow for dose-response curve fitting.
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FAQ 3: Defining a Custom Multi-Stage Experimental
Protocol
Question: I need to run a kinetic assay where the measurement interval changes based on the

initial reaction rate. How can I build a single, conditional experimental protocol in Savvy to

handle this logic?

Answer: Savvy's protocol editor allows you to create dynamic protocols using conditional

branching. Instead of running multiple, separate protocols, you can define a single workflow

where subsequent steps are determined by the results of a previous stage.

Experimental Protocol: Conditional Kinetic Assay
This protocol measures the initial rate of a reaction and adjusts the monitoring duration

accordingly to capture the full reaction curve without wasting instrument time.

Methodology:

Stage 1: Setup & Initial Read

Dispense reagents and compound into a 96-well plate.

Place the plate in a reader pre-heated to 37°C.

Measurement 1: Read absorbance at 405nm every 15 seconds for an initial period of 5

minutes.

Stage 2: Conditional Check (Decision Point)

Savvy automatically calculates the initial rate (V₀) from the data collected in Stage 1.

Logic: The protocol checks if V₀ > THRESHOLD_RATE. The THRESHOLD_RATE is a

predefined variable in the protocol (e.g., 0.05 AU/min).

Stage 3a: Fast Reaction Protocol (If V₀ > Threshold)

Measurement 2: Continue reading the plate every 30 seconds for an additional 30

minutes.
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Stage 3b: Slow Reaction Protocol (If V₀ <= Threshold)

Measurement 2: Continue reading the plate every 5 minutes for an additional 120 minutes.

Stage 4: Analysis

Regardless of the path taken, Savvy combines the data from all stages and calculates the

final kinetic parameters for each well.

The diagram below visualizes the logic of this conditional protocol.
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Start Protocol

Stage 1: Initial Read
(5 min @ 15s intervals)

Stage 2: Calculate V₀
Is V₀ > Threshold?

Stage 3a: Fast Protocol
(30 min @ 30s intervals)

 Yes (Fast Reaction)

Stage 3b: Slow Protocol
(120 min @ 5m intervals)

 No (Slow Reaction)

Stage 4: Final Analysis

End Protocol

Click to download full resolution via product page

Conditional experimental protocol for kinetic assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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